Cas no 903555-98-6 (tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate)

• Product Name: tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate
• CAS No: 903555-98-6
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• MDL: MFCD29058912
• CID: 4659194
• PubChem ID: 58686168
• Update Time: 2025-05-19

tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• tert-butyl N-[(1R)-5-bromo-2,3-dihydro-1H-inden-1-yl]carbamate
• Carbamic acid, [(1R)-5-bromo-2,3-dihydro-1H-inden-1-yl]-, 1,1-dimethylethyl ester (9CI)
• 1,1-Dimethylethyl N-[(1R)-5-bromo-2,3-dihydro-1H-inden-1-yl]carbamate (ACI)
• tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate
• SCHEMBL21178364
• (R)-t-Butyl (5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• AKOS027329606
• 903555-98-6
• DTXSID901158233
• EN300-21638813
• MFCD29058912
• (R)-1-(Boc-amino)-5-bromo-2,3-dihydro-1h-inden
• (R)-tert-Butyl(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• 1,1-Dimethylethyl N-[(1R)-5-bromo-2,3-dihydro-1H-inden-1-yl]carbamate
• AS-74194
• CS-0162240

• MDL： MFCD29058912
• Inchi： 1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-12-7-4-9-8-10(15)5-6-11(9)12/h5-6,8,12H,4,7H2,1-3H3,(H,16,17)/t12-/m1/s1
• InChI Key： LFSNVJDYBBIPHH-GFCCVEGCSA-N
• SMILES： N([C@@H]1CCC2C=C(C=CC1=2)Br)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.5

Additional information on tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate

Comprehensive Overview of tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 903555-98-6)

The compound tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 903555-98-6) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the 5-bromo-2,3-dihydro-1H-inden-1-yl moiety and the tert-butyl carbamate protecting group, make it a valuable building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in asymmetric synthesis and drug discovery.

One of the most discussed topics in modern chemistry is the role of chiral intermediates in drug development. tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate exemplifies this trend, as its enantiopure form (1R configuration) is critical for achieving high stereoselectivity in target molecules. The presence of the bromine substituent at the 5-position further enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig transformations, which are frequently queried in academic and industrial settings.

From an SEO perspective, users often search for "CAS 903555-98-6 supplier" or "tert-butyl carbamate derivatives applications," reflecting the demand for this compound in commercial and research contexts. Its utility spans multiple domains, including the synthesis of protease inhibitors and kinase modulators, which are hot topics in medicinal chemistry. The tert-butyloxycarbonyl (Boc) group in this compound also attracts attention due to its stability under diverse reaction conditions, a feature highly valued in peptide synthesis.

Another trending subject linked to 903555-98-6 is green chemistry. Researchers are exploring eco-friendly methods to synthesize such intermediates, reducing reliance on hazardous reagents. The compound’s bromo-indene scaffold is particularly amenable to catalytic C-H functionalization, a technique gaining traction in sustainable chemistry forums. Queries like "catalytic bromination of indenes" or "Boc-protection under mild conditions" highlight this intersection of innovation and practicality.

In analytical chemistry, tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate is characterized by techniques such as HPLC, NMR, and mass spectrometry, which are frequently searched alongside its CAS number. The compound’s crystalline nature and defined melting point make it suitable for X-ray diffraction studies, another area of user interest. Purity and storage conditions (e.g., "903555-98-6 stability") are common concerns, emphasizing the need for rigorous quality control in its handling.

Beyond its chemical properties, the compound’s nomenclature often sparks queries about IUPAC naming rules or chiral center designation. The "(1R)" descriptor in its name underscores the importance of stereochemistry, a recurring theme in educational and professional discussions. Laboratories working on central nervous system (CNS) drug candidates may also seek this intermediate, as indene derivatives are prominent in neuropharmacology.

To summarize, tert-butyl N-(1R)-5-bromo-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 903555-98-6) bridges multiple scientific disciplines, from synthetic methodology to therapeutic development. Its versatility and alignment with current research trends ensure sustained relevance in both literature and industrial applications. Future studies may focus on optimizing its synthetic routes or expanding its role in bioconjugation strategies, further solidifying its position in the chemical landscape.